Cas no 52505-58-5 (Methanone, (3-amino-4,6-dimethylthieno[2,3-b]pyridin-2-yl)phenyl-)

• Product Name: Methanone, (3-amino-4,6-dimethylthieno[2,3-b]pyridin-2-yl)phenyl-
• CAS No: 52505-58-5
• MF: C₁₆H₁₄N₂OS
• MW: 282.360162258148
• CID: 359464
• PubChem ID: 683024
• Update Time: 2025-04-19

Methanone, (3-amino-4,6-dimethylthieno[2,3-b]pyridin-2-yl)phenyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, (3-amino-4,6-dimethylthieno[2,3-b]pyridin-2-yl)phenyl-
• (3-amino-4,6-dimethylthieno[2,3-b]pyridin-2-yl)-phenylmethanone
• 2-benzoyl-4,6-dimethylthieno[2,3-b]pyridin-3-amine
• SCHEMBL23760356
• SR-01000511650
• Oprea1_506210
• (3-amino-4,6-dimethylthieno[2,3-b]pyridin-2-yl)(phenyl)methanone
• CCG-253953
• (3-Amino-4,6-dimethyl-thieno[2,3-b]pyridin-2-yl)-phenyl-methanone
• 52505-58-5
• NSC-750972
• DTXSID30350565
• 3-amino-2-benzoyl-4,6-dimethylthieno[2,3-b]pyridine
• AKOS000274731
• IDI1_014394
• SMR000425519
• HMS2788P06
• (3-amino-4,3-b]pyridin-2-yl)(phenyl)methanone
• Oprea1_001498
• CHEMBL1581020
• SR-01000511650-1
• MLS001029480
• (3-AMINO-4,6-DIMETHYL-THIENO(2,3-B)PYRIDIN-2-YL)-PHENYL-METHANONE
• Maybridge3_003007
• NSC750972
• BDBM50536610
• HMS1439I15

• Inchi： 1S/C16H14N2OS/c1-9-8-10(2)18-16-12(9)13(17)15(20-16)14(19)11-6-4-3-5-7-11/h3-8H,17H2,1-2H3
• InChI Key： JKFYVJIMIFVKOB-UHFFFAOYSA-N
• SMILES： S1C(C(C2C=CC=CC=2)=O)=C(C2C1=NC(C)=CC=2C)N

Computed Properties

• Exact Mass: 282.08282
• Monoisotopic Mass: 282.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• PSA: 55.98